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Compound of Interest

Compound Name: Ethyl benzoate

Cat. No.: B195668

An In-depth Technical Guide to the Safety of Ethyl Benzoate

Ethyl benzoate (CAS No. 93-89-0) is an ester formed from the condensation of benzoic acid
and ethanol.[1] It is a colorless liquid with a fruity odor, utilized as a flavoring agent, a
component in fragrances, and a solvent in organic synthesis.[2][3] This guide provides a
comprehensive overview of the safety data for ethyl benzoate, intended for researchers,
scientists, and professionals in drug development.

Physical and Chemical Properties

The physical and chemical properties of ethyl benzoate are crucial for its safe handling and
use in experimental and manufacturing settings.
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Property Value Source
Molecular Formula C9H1002 [21[41[5]
Molar Mass 150.17 g/mol [3114]
Appearance Clear, colorless liquid [11[2]
Odor Fruity, sweet, wintergreen-like [1112]
Melting Point -34 °C (-29 °F) [1][2][3]
Boiling Point 211-213 °C (412-415 °F) [1][21[5]
Flash Point 82-88 °C (180-190.4 °F) 51161
(closed cup)
Density 1.045 - 1.050 g/cm3 at 25 °C [11121[7]

Vapor Pressure

0.267 mmHg at 25 °C

[6]

Vapor Density

5.17 (Air = 1)

[2][5]

Water Solubility

Insoluble / 0.72 mg/mL

[1](21[3]

Solubility

Miscible with most organic

solvents

[1](21[3]

log P (n-octanol/water)

2.64

[1]3][6]

Auto-ignition Temp.

490 °C (914 °F)

[5]

Toxicological Data

Toxicological data is essential for assessing the potential health hazards associated with

exposure to ethyl benzoate. The primary acute toxicity value available is the oral LD50 in rats.
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Parameter Value Species Remarks

Behavioral effects

(muscle weakness),

Acute Oral Toxicity respiratory issues
2100 mg/kg Rat
(LD50) (dyspnea), and effects
on skin/hair were

observed.[4][5][8]

Dermal Toxicity
(LD50)

Non-toxic Rabbit [6]

Hazard Identification and GHS Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized framework for communicating hazard information.

o GHS Classification: According to some safety data sheets, ethyl benzoate is classified as a
Category 4 Flammable liquid and a Category 2 Aquatic Hazard (acute and chronic).[7][8]
However, many suppliers report that the chemical does not meet the criteria for GHS hazard

classification.[3]
o Potential Health Effects:

Inhalation: May cause respiratory tract irritation.[4][9]

o

o

Skin Contact: May cause skin irritation.[4][9]

[¢]

Eye Contact: Causes eye irritation.[9]
o Ingestion: May be harmful if swallowed and may cause irritation of the digestive tract.[4][9]

The following diagram illustrates the GHS classification and the corresponding hazard
communication elements for ethyl benzoate where a hazard has been identified.
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Caption: GHS Hazard Communication for Ethyl Benzoate.

First Aid Measures

In case of exposure, the following first aid measures should be taken:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.[8][9]

o Skin Contact: Immediately flush skin with plenty of water and soap for at least 15 minutes
while removing contaminated clothing.[6][9]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[8][9] Seek medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[4][5][9]

Fire Fighting Measures

o Flammability: Combustible liquid.[5][10]
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide (CO2).[4][10][11]

e Unsuitable Extinguishing Media: Do not use a direct stream of water.[6]

e Hazards from Combustion: Combustion may produce carbon monoxide (CO) and carbon
dioxide (CO2).[5][10]

o Protective Equipment: Firefighters should wear full protective clothing and a self-contained
breathing apparatus (SCBA) with a full face-piece operated in pressure-demand mode.[5][6]

Handling and Storage

o Handling: Wear appropriate personal protective equipment. Avoid contact with eyes, skin,
and clothing. Use only in a well-ventilated area. Keep away from heat, sparks, and open
flames. Ground all equipment containing the material.[5][10]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][10] Store
away from incompatible materials such as strong oxidizing agents.[6][9]

Experimental Protocols

Detailed experimental protocols for the toxicological data cited in safety data sheets are not
typically provided. The LD50 value of 2100 mg/kg in rats was likely determined following a
standardized protocol, such as the OECD Guideline for the Testing of Chemicals, Section 4,
No. 401 ("Acute Oral Toxicity") or No. 420 ("Acute Oral Toxicity - Fixed Dose Procedure").

These protocols generally involve:

e Animal Selection: Using a specific strain of laboratory rats (e.g., Wistar or Sprague-Dawley),
fasted before administration.

e Dose Administration: Administering the substance (ethyl benzoate) orally via gavage at
various dose levels to different groups of animals.

o Observation: Observing the animals for a set period (typically 14 days) for signs of toxicity
and mortality.
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« Data Analysis: Using statistical methods to calculate the LD50, which is the dose estimated
to be lethal to 50% of the tested animals.

Chemical Safety Assessment Workflow

The safety data provided in an SDS is part of a broader chemical safety assessment process.
This workflow ensures that chemical risks are systematically evaluated and managed.

Hazard Identification
(Is the substance hazardous?)

Dose-Response Assessment Exposure Assessment
(What is the relationship between dose and effect?) (What is the level of exposure?)

Risk Characterization
(What is the probability of harm?)

Risk Management
(Implement control measures)

Click to download full resolution via product page

Caption: General workflow for a chemical safety assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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